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Compound of Interest

Compound Name: 3-Bromo-2-methylbenzoic acid

Cat. No.: B144017

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the chemical and physical properties of 3-Bromo-2-
methylbenzoic acid, a key intermediate in organic synthesis. Its unique molecular structure
makes it a valuable building block in the development of novel pharmaceutical compounds.

Core Molecular Data

The fundamental properties of 3-Bromo-2-methylbenzoic acid are summarized below,
providing a foundation for its application in experimental design and synthesis.

Property Value Source
Molecular Formula C8H7Bro2 [1][2][3]
Molecular Weight 215.04 g/mol [21[4]1[5][6]
CAS Number 76006-33-2 [1][2][4]
Appearance White to off-white crystalline (7]
powder

Melting Point 152-156 °C [1112114]
Boiling Point 316.1 °C at 760 mmHg [11[7]
Density ~1.6 g/cm?3 [11[7]
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Chemical Structure and Identification

The structural arrangement of 3-Bromo-2-methylbenzoic acid, with a bromine atom at the
third position and a methyl group at the second position of the benzoic acid backbone, is critical
to its reactivity and utility in synthesis.[1]

Caption: Chemical structure of 3-Bromo-2-methylbenzoic acid.

Applications in Synthesis

3-Bromo-2-methylbenzoic acid serves as a versatile intermediate in the synthesis of various
biologically active molecules.[7] Its functional groups, a carboxylic acid and a bromine atom,
allow for a range of chemical transformations. This makes it a valuable precursor for creating
more complex molecules, including a-2 adrenoceptor agonists and HIV-1 entry inhibitors.[1][7]

The logical workflow for utilizing this compound in synthetic chemistry often follows a general
pathway from starting material to a final, biologically active product.
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Caption: Generalized synthetic workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. innospk.com [innospk.com]

e 2. jk-sci.com [jk-sci.com]

« 3. 3-Bromo-2-methylbenzoic acid, 97% | Fisher Scientific [fishersci.ca]

¢ 4. 3-Bromo-2-methylbenzoic acid 97 76006-33-2 [sigmaaldrich.com]

e 5. 76006-33-2|3-Bromo-2-methylbenzoic acid|BLD Pharm [bldpharm.com]

e 6. 3-Bromo-2-methylbenzoic Acid | CBH7BrO2 | CID 2735590 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 7. 3-Bromo-2-methylbenzoic Acid CAS 76006-33-2 Manufacturers, Suppliers, Factory -
Home Sunshine Pharma [hsppharma.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to 3-Bromo-2-
methylbenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144017#3-bromo-2-methylbenzoic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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